Cas no 415960-24-6 (N-(3-bromophenyl)methyl-1-ethylpiperidin-4-amine)

• Product Name: N-(3-bromophenyl)methyl-1-ethylpiperidin-4-amine
• CAS No: 415960-24-6
• MF: C₁₄H₂₁BrN₂
• MW: 297.233942747116
• CID: 3979110
• PubChem ID: 24049803
• Update Time: 2025-05-26

N-(3-bromophenyl)methyl-1-ethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, N-[(3-bromophenyl)methyl]-1-ethyl-
• N-(3-bromophenyl)methyl-1-ethylpiperidin-4-amine
• N-[(3-bromophenyl)methyl]-1-ethylpiperidin-4-amine
• CID 24049803
• 415960-24-6
• Oprea1_242927
• AKOS008991672
• N-(3-Bromobenzyl)-1-ethylpiperidin-4-amine
• F1967-9892
• starbld0020448

• Inchi： 1S/C14H21BrN2/c1-2-17-8-6-14(7-9-17)16-11-12-4-3-5-13(15)10-12/h3-5,10,14,16H,2,6-9,11H2,1H3
• InChI Key： GAGANIRCYYUBLS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNC1CCN(CC)CC1

Computed Properties

• Exact Mass: 296.08881Da
• Monoisotopic Mass: 296.08881Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(3-bromophenyl)methyl-1-ethylpiperidin-4-amine

N-(3-bromophenyl)methyl-1-ethylpiperidin-4-amine: A Comprehensive Overview

The compound N-(3-bromophenyl)methyl-1-ethylpiperidin-4-amine, identified by the CAS number 415960-24-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically piperidine derivatives, and its structure incorporates a bromophenyl group, an ethyl substituent, and a methyl group attached to the nitrogen atom. The combination of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of N-(3-bromophenyl)methyl-1-ethylpiperidin-4-amine in the field of drug discovery. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents. The bromophenyl group is known to confer aromatic stability and electronic properties that can enhance the compound's bioavailability and pharmacokinetics. Additionally, the piperidine ring provides structural rigidity, which is crucial for optimizing drug-receptor interactions.

In terms of synthesis, N-(3-bromophenyl)methyl-1-ethylpiperidin-4-amine can be prepared through various routes, including nucleophilic substitution and reductive amination. These methods have been optimized in recent years to improve yield and purity. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction time while maintaining high efficiency.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various chemical reactions, including Suzuki coupling and Buchwald-Hartwig amination, which are widely employed in organic synthesis.

One of the most promising applications of N-(3-bromophenyl)methyl-1-ethylpiperidin-4-amine is in the development of biologically active molecules. Researchers have investigated its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. Initial in vitro studies have shown moderate inhibitory activity, suggesting potential for further optimization to enhance its therapeutic efficacy.

In conclusion, N-(3-bromophenyl)methyl-1 ethyl piperidin 4 amine (CAS No. 415960 24 6) is a valuable compound with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a significant player in the development of novel drugs and materials.